Cas no 1251922-66-3 (4-(2-aminopropanoyl)-1λ?-thiomorpholine-1,1-dione hydrochloride)

• Product Name: 4-(2-aminopropanoyl)-1λ?-thiomorpholine-1,1-dione hydrochloride
• CAS No: 1251922-66-3
• MF: C₇H₁₅ClN₂O₃S
• MW: 242.723599672318
• CID: 4582006
• Update Time: 2025-06-28

4-(2-aminopropanoyl)-1λ?-thiomorpholine-1,1-dione hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(2-aminopropanoyl)-1lambda6-thiomorpholine-1,1-dione hydrochloride
• 4-(2-aminopropanoyl)-1λ?-thiomorpholine-1,1-dione hydrochloride

• Inchi： 1S/C7H14N2O3S.ClH/c1-6(8)7(10)9-2-4-13(11,12)5-3-9;/h6H,2-5,8H2,1H3;1H
• InChI Key： YILXRMFDCIDGQN-UHFFFAOYSA-N
• SMILES： C(N1CCS(=O)(=O)CC1)(=O)C(N)C.Cl

Additional information on 4-(2-aminopropanoyl)-1λ?-thiomorpholine-1,1-dione hydrochloride

Research Brief on 4-(2-aminopropanoyl)-1λ?-thiomorpholine-1,1-dione hydrochloride (CAS: 1251922-66-3)

The compound 4-(2-aminopropanoyl)-1λ?-thiomorpholine-1,1-dione hydrochloride (CAS: 1251922-66-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiomorpholine-1,1-dione scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of enzymatic activity and receptor binding. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound for drug development.

One of the key areas of investigation has been the compound's role as a protease inhibitor. Preliminary in vitro studies have demonstrated its ability to selectively inhibit certain cysteine proteases, which are implicated in a range of pathological conditions, including cancer and inflammatory diseases. The hydrochloride salt form enhances its solubility and bioavailability, making it a viable candidate for further preclinical evaluation. Researchers have employed advanced techniques such as X-ray crystallography and molecular docking to elucidate its binding mechanisms and optimize its structure-activity relationships.

In addition to its protease inhibitory activity, 4-(2-aminopropanoyl)-1λ?-thiomorpholine-1,1-dione hydrochloride has been explored for its potential in central nervous system (CNS) disorders. Recent findings suggest that it may modulate neurotransmitter systems, particularly those involving glutamate and GABA receptors. These properties are being investigated in the context of neurodegenerative diseases such as Alzheimer's and Parkinson's, where dysregulation of these neurotransmitter systems is a hallmark feature. Animal models have shown encouraging results, though further studies are needed to confirm its efficacy and safety.

The synthesis of this compound has also been a focal point of recent research. Novel synthetic routes have been developed to improve yield and purity, with particular emphasis on green chemistry principles to minimize environmental impact. These advancements are critical for scaling up production for potential clinical trials. Analytical methods such as high-performance liquid chromatography (HPLC) and mass spectrometry have been employed to ensure the compound's consistency and quality.

Despite these promising developments, challenges remain. The compound's pharmacokinetic profile, including its metabolism and excretion, requires further characterization. Additionally, potential off-target effects and toxicity need to be thoroughly assessed in more comprehensive in vivo studies. Collaborative efforts between academic institutions and pharmaceutical companies are underway to address these gaps and accelerate the translation of this research into therapeutic applications.

In conclusion, 4-(2-aminopropanoyl)-1λ?-thiomorpholine-1,1-dione hydrochloride represents a compelling area of research in chemical biology and drug discovery. Its dual potential as a protease inhibitor and CNS modulator, coupled with advancements in its synthesis and characterization, positions it as a promising candidate for further development. Continued research will be essential to fully realize its therapeutic potential and address existing challenges.